Abstract:Electrochemical-assisted microbial degradation technology was considered a crucial strategy to reduce micropollutants, but the mechanism of the pulsed electric field (PEF) in affecting biodegradation had not been systematically studied. This study aimed to construct a bio-electrochemical system (BES) using PEF to investigate its effect on the degradation of triclosan (TCS) by the aerobic bacterium Bacillus sp. DL4. The operating optimal parameters for the BES (i.e., 0.01 A of the pulsed current, 1000 Hz of the pulse frequency, Fe (+) - C (-) of the plate materials, 4 cm of the plate spacing) were obtained by batch experiments. The maximum biomass (OD600 = 1.0 ± 0.05) was achieved and the removal efficiency of TCS reached above 95% in 24 h under the obtained operating conditions. Meanwhile, a thorough and methodical investigation of the metabolites in strain DL4 stimulated by PEF using untargeted Liquid Chromatography - Mass Spectrometry (LC-MS). In multivariate analysis, the experimental groups showed a notable separation in Principal Components Analysis (PCA) and Orthogonal Partial Least Squares Analysis discriminant analysis (OPLS-DA) score plots. A total of 3181 differential metabolites were obtained, and the up-regulated metabolites were mainly related to “Aminoacyl-tRNA biosynthesis”, “Arginine and proline metabolism”, “Lysine degradation”, “ABC transporters”, and “TCA cycle”, implying that PEF enhanced the degradation efficiency of TCS by enriching functional genes with transport ability and ion migration ability in cells. This study illuminated how PEF can affect TCS biodegradation and gives insights into the application prospect of electrochemical-assisted biodegradation technology in water environment treatment.

ABSTRACTIn this study, the removal of RhB from water by furfural residue (FR) biochar was prepared by hydrothermal carbonization (HTC) and citric acid (CA) modification and named this biochar as CHFR (C refers to citric acid, H refers to hydrothermal carbonization and FR is furfural residue). The CHFR were characterized by SEM, FT-IR and XPS, and CHFR was investigated by the effects of initial concentration, adsorbent dosage, pH, and contact time on the removal of RhB, and the experimental data were analyzed using the adsorption isotherm models, the adsorption kinetic models and thermodynamics, et al. The results showed that CHFR has strong adsorption performance, and the theoretical maximum adsorption capacity of RhB was 39.46 mg·g−1 under the reaction conditions of pH3, the dosage of 1.5 g·L−1, and 120 min contact time, with a removal efficiency close to 100%. the adsorption of RhB by CHFR is spontaneous and endothermic, which is consistent with the Freundlich adsorption, and the isotherm model fits well with the pseudo-second-order model, and the adsorption rate could still be as high as 92.74% after five regenerations, therefore, CHFR is an environmentally friendly and efficient adsorbent with excellent adsorption regeneration performance.

ABSTRACTNatural organic matter (NOM) can impede the removal of organic micro-pollutants (OMPs) through several mechanisms, including inner filter effect, competition with the target OMP, and radical scavenging, during synchronous adsorption/photocatalysis of multi-functional composites. In this study, the fate and inhibitory mechanisms of sulfamerazine (SMZ, a model OMP) that occurred in presence of seven different NOM samples (i.e. three standard NOM surrogates, a river water sample, a carbon filter effluent and two different sand filter effluents) during the adsorption/photocatalysis by a composite of Bi2O3-TiO2 supported on powdered activated carbon (Bi2O3-TiO2/PAC, abbreviated as BTP) when exposed to visible light irradiation were revealed. The results indicated that adsorption played a greater attribution than photocatalysis on SMZ removal. The primary impediment to the adsorption and photocatalytic degradation of SMZ was attributed to the presence of terrestrial-derived, humic-like NOM fractions with high aromaticity. The adsorption efficacy of SMZ was weakened by the absorption of NOM and its degradation products onto the BTP surface. The inner filter effect, competition between NOM and SMZ, and radical scavenging were responsible for the reduced photocatalysis of SMZ. In the cases of real water matrices, the presence of inorganic anion and co-existed NOM reduced the removal of SMZ. In summary, the findings of this work offer a comprehensive comprehension of the impact of NOM fractions on photocatalysis, emphasizing the necessity to examine the interplay between NOM and background inorganic constituents in the degradation of OMP via adsorption/photocatalysis.

ABSTRACTFermentation processes have been shown to be a good approach to food waste (FW) management. Among the commodities that can be bioproduced by using FW as an organic substrate and exploiting its biodegradability, there is lactic acid (LA). LA has gained the interest of research because of its role in the production of polylactic acid plastics. In this study, the influence of the HRT (2–5 days) used during the fermentation of the liquid fraction (∼12–13 g COD/L) of FW on LA yield and concentration was investigated. Moreover, the changes in the chemical composition (in terms of carbohydrates and organic metabolites concentration) of the influent occurring in the feeding tank were monitored and its influence on the downstream fermentation process was examined. High instability characterized the reactor run with the optimal production yield obtained on day 129 at an HRT 2 days with 0.81 g COD/g COD. This study shows the importance of the fluctuating composition of FW, a very heterogeneous and biologically active substrate, for the LA fermentation process. The non-steady state fermentation process was directly impacted by the unstable influent and shows that a good FW storage strategy has to be planned to achieve high and constant LA production.

ABSTRACTN2O measurements by liquid sensors in aerated tanks are an input to gas-liquid mass-transfer models for the prediction of N2O off-gas emissions. The prediction of N2O emissions from Water Resource Recovery Facilities (WRRFs) was evaluated by three different mass-transfer models using Benchmark Simulation Model 1 (BSM1) as a reference model. Inappropriate selection of mass-transfer model may result in miscalculation of carbon footprints based on soluble N2O online measurements. The film theory considers a constant mass-transfer expression, while more complex models suggest that emissions are affected by the aeration type, efficiency, and tank design characteristics. The differences among model predictions were 10–16% at dissolved oxygen (DO) concentration of 0.6 g/m3, when biological N2O production was the highest, while the flux of N2O was 20.0–24 kg N2O-N/d. At lower DO, the nitrification rate was low, while at DO higher than 2 g/m3, the N2O production was reduced leading to higher rates of complete nitrification and a flux of 5 kg N2O-N/d. The differences increased to 14–26% in deeper tanks, due to the pressure assumed in the tanks. The predicted emissions are also affected by the aeration efficiency when KLaN2O depends on the airflow instead of the KLaO2. Increasing the nitrogen loading rate under DO concentration of 0.50–0.65 g/m3 increased the differences in predictions by 10–20% in both alpha 0.6 and 1.2. A sensitivity analysis indicated that the selection of different mass-transfer models did not affect the selection of biochemical parameters for N2O model calibration.

ABSTRACTIn this study, persulphate and nanoscale zero-valent iron were activated by ultraviolet irradiation (PS/nZVI/UV), followed by formation of dynamic flocs with AlCl3–TiCl4 coagulant directly injected into a gravity-driven membrane (GDM) tank. Membrane fouling caused by typical organic matter fractions including humic acid (HA), HA together with bovine serum albumin (HA-BSA), HA combined with polysaccharide (HA-SA) and the HA-BSA-SA mixture at pH of 6.0, 7.5 and 9.0 were evaluated by specific flux and fouling resistance distribution. The results showed that GDM pre-layered with AlCl3–TiCl4 flocs exhibited the maximum specific flux, followed by AlCl3 and TiCl4. Pre-oxidation with 0.5 mM PS and 0.1 g nZVI under UV radiation for 20 min was beneficial to degrade HA and SA fraction with molecular weight >100 kDa and <30 kDa, and BSA fraction with <30 kDa. The presence of BSA attributed mostly to irreversible fouling, SA together with BAS could exacerbate irreversible fouling, while HA caused the least fouling. The irreversible resistance of a PS/nZVI/UV-GDM system was 62.79%, 27.27%, 58.03% and 49.68% lower than that of control GDM in the treatment of HA, HA-BSA, HA-SA and HA-BSA-SA, respectively. The PS/nZVI/UV-GDM system could achieve the highest foulants removal efficiency at pH of 6.0. Morphological observations confirmed the differences in biofouling layers in different water types. Over 30-day operation, the bacterial genera on the biofouling layer could affect the organic removals, while the type of organic matter that was present influenced the relative abundance of bacterial genera.

ABSTRACTUltrafiltration (UF) technology is an efficient shale gas flowback water treatment method. However, severe membrane fouling is the primary restriction on the application of UF technology. Here we studied the impact of three pretreatments: precipitative softening (PS), precipitative softening followed by ozonation (PS-O) and ozonation followed by precipitative softening (O-PS), on pollutants removal efficiencies and membrane fouling. Results showed that (1) the hardness, bacteria, scaling trend and compatibility with formation water exceeded the requirements for water reuse; (2) pretreatments effectively increased water flux and prolonged ultrafiltration membrane life, and both of them followed the order of PS-O process > O-PS process > PS process; (3) the fouling mechanism was changed from complete blocking model to standard blocking model by PS process and the addition of ozonation enhanced the correlation of standard blocking model; (4) the quality of fracturing liquid prepared by the effluent treated by PS-O-UF process were the best and reached the requirements of slick water. This paper indicated that the PS-O-UF process was suitable for treatment of Changning shale gas flowback water for reuse.Abbreviations: UF:ultrafiltration; PS:precipitative softening; O-PS: ozonation followed by precipitative softening; PS-O:precipitative softening followed by ozonation; TSS:the suspended solids; PVDF:polyvinylidene fluoride; PAC:polyaluminum chloride; TOC:total organic carbon; PAM:polyacrylamide; SRB:sulfate reducing bacteria; IB:iron bacteria; TGB:total growth bacteria; SEM:scanning electron microscopy.

AbstractThe present study evaluated the effect of the Fenton process as pretreatment for metronidazole (MNZ) removal coupled with a phytoremediation system using Scirpus lacustris as macrophyte. Initial concentrations of 0.5, 5, 10, 15, and 20 mg MNZ/L were studied in batch cultures. Results obtained in the MNZ removal by phytoremediation showed efficiencies of 93 ± 2%, 81 ± 4%, 85 ± 1%, 84 ± 2%, and 87 ± 6%, respectively. The metronidazole pretreated by the Fenton process and subsequently fed to the phytoremediation system increased the removal efficiencies up to 93 ± 3%, 99 ± 1%, 99 ± 4%, 94 ± 2%, and 94 ± 3%, respectively. Individual studies with Scirpus lacustris in touch with metronidazole displayed relative growth rates of 0.02-0.04 d-1, showing the not toxic effect of the antibiotic on the macrophyte growth. On the other hand, the BMG kinetic model best describes the removal of MNZ by phytoremediation. Finally, applying the Fenton process as a pretreatment makes the MNZ more assimilable for the phytoremediation system, converting the integration of Fenton with the phytoremediation like other attractive technology to be considered in removing emerging compounds.

ABSTRACTIn this research work, surface-modified nano zerovalent copper (nZVC) was prepared using a simple borohydride reduction method. The spectroscopic and crystallographic results revealed the successful synthesis of surface-modified nano zerovalent copper (nZVC) using solvents such as ethanol (ETOH), ethylene glycol (EG) and tween80 (T80). The as-synthesized material was fully characterized for morphological surface and crystal structural properties. The results indicated that EG provides an excellent synthesis environment to nZVC compared to ETOH and T80 in terms of good dispersion, high surface area and excellent catalytic properties. The catalytic efficiency of nZVC/EG was investigated alone and with peroxymonosulphate (PMS) in the absence of light. The degradation results demonstrated that the involvement of PMS synergistically boosted the catalytic efficiency of synthesized nZVC/EG material. Furthermore, the degradation products (DPs) of CBZ were determined by GC−MS and subsequently, the degradation pathways were proposed. The ecotoxicity analysis of the DPs was also explored. The proposed (nZVC/EG/PMS) system is economical and efficient and thus could be applied for the degradation of CBZ from an aquatic system after altering the degradation pathways in such a way that results in harmless products.

ABSTRACTA liquid digestate (LD) obtained from the anaerobic digestion of mixed organic waste was characterised and tested on the fungi Pleurotus eryngii, Irpex lacteus and Trametes versicolor. Aqueous mixtures of LD at doses of 0.5, 1 and 2% (v/v) were tested directly or after interaction with 5% (w/v) biochar (BC-LD) and/or 100 mg L−1 soil humic acid (HA-BC-LD and HA-LD). Total luminescence (TL) analysis of LD showed the presence of fluorophores typical of scarcely aromatic matter, while the Fourier transform infrared (FTIR) spectrum evidenced absorption bands typical of labile and non-condensed material. Some spectroscopic variations of the LD sample were observed after its interaction with the other materials. All LD treatments markedly promoted hyphal extension of P. eryngii whose growth rate increased up to 38% at the highest LD dose. The LD alone had no influence on the other fungi, whose growth was stimulated by some combinations of LD with the other materials. In facts, the growth rate of I. lacteus increased in BC-LD 1 and BC-LD 2 (P ≤ 0.05) and in all treatments with HA (up to 6% in HA-LD 2, P ≤ 0.01), while the growth of T. versicolor was promoted by HA-BC-LD 2 treatment (P ≤ 0.05) and slightly inhibited by all BC-LD combinations (up to 7% by BC-LD 1, P ≤ 0.05). The overall results obtained encourage the addition of LD to the soil and suggest a possible use of this material as substrate ingredient for the cultivation of edible mushrooms such as P. eryngii.